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molecular formula C10H9Cl2N3 B1516077 6-Chloro-N-phenylpyrimidin-4-amine hydrochloride

6-Chloro-N-phenylpyrimidin-4-amine hydrochloride

Cat. No. B1516077
M. Wt: 242.1 g/mol
InChI Key: HZTFHANVQLDYEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08986994B2

Procedure details

250 mg of 4,6-dichloropyrimidine and 120 mg of aniline were dissolved in 2.5 mL of i-PrOH and 0.25 mL of 37% HCl was added. The mixture obtained was refluxed (84° C.) for 2.5 hours under nitrogen atmosphere. A colorless precipitate was formed which was collected by filtration. 6-Chloro-N-phenylpyrimidin-4-amine hydrochloride in the form of colorless crystals was obtained.
Name
4,6-dichloropyrimidine
Quantity
250 mg
Type
reactant
Reaction Step One
Name
aniline
Quantity
120 mg
Type
reactant
Reaction Step One
Name
i-PrOH
Quantity
2.5 mL
Type
solvent
Reaction Step One
Name
HCl
Quantity
0.25 mL
Type
reactant
Reaction Step Two
Name
6-Chloro-N-phenylpyrimidin-4-amine hydrochloride
Yield
40%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[C:6]([Cl:8])[N:5]=[CH:4][N:3]=1.[NH2:9][C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1.Cl>CC(O)C>[ClH:1].[Cl:8][C:6]1[N:5]=[CH:4][N:3]=[C:2]([NH:9][C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)[CH:7]=1 |f:4.5|

Inputs

Step One
Name
4,6-dichloropyrimidine
Quantity
250 mg
Type
reactant
Smiles
ClC1=NC=NC(=C1)Cl
Name
aniline
Quantity
120 mg
Type
reactant
Smiles
NC1=CC=CC=C1
Name
i-PrOH
Quantity
2.5 mL
Type
solvent
Smiles
CC(C)O
Step Two
Name
HCl
Quantity
0.25 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
84 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The mixture obtained
CUSTOM
Type
CUSTOM
Details
A colorless precipitate was formed which
FILTRATION
Type
FILTRATION
Details
was collected by filtration

Outcomes

Product
Name
6-Chloro-N-phenylpyrimidin-4-amine hydrochloride
Type
product
Smiles
Cl.ClC1=CC(=NC=N1)NC1=CC=CC=C1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 40%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.